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Compound of Interest

Compound Name: 2-(2-Methoxyphenyl)ethanol

Cat. No.: B1362657

An In-depth Technical Guide to the Synthesis and Application of 2-(2-Methoxyphenyl)ethanol
Derivatives

Abstract

Derivatives of 2-(2-methoxyphenyl)ethanol represent a versatile class of compounds with
significant potential across multiple domains of pharmaceutical and chemical research.
Characterized by a core structure containing a methoxy-substituted phenyl ring attached to an
ethanol moiety, this scaffold serves as a foundational building block for molecules with diverse
pharmacological activities.[1] This technical guide provides a comprehensive overview of the
synthesis, characterization, and potential applications of these derivatives. We will explore key
areas of biological activity, including antioxidant, anti-inflammatory, antimicrobial, and
anticancer properties, supported by mechanistic insights and structure-activity relationships.
Furthermore, this document furnishes detailed experimental protocols for both synthesis and
biological evaluation, aiming to equip researchers with the practical knowledge required to
innovate within this promising chemical space.

The Core Moiety: 2-(2-Methoxyphenyl)ethanol

2-(2-Methoxyphenyl)ethanol, also known as o-methoxyphenethyl alcohol, is an aromatic
organic compound with the molecular formula CoH1202.[2][3] Its structure consists of a
benzene ring substituted with a methoxy group (-OCHs) at the ortho position and an ethanol (-
CH2CH20H) chain.[1] This arrangement provides a unique combination of hydrophobicity from
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the aromatic ring and polarity from the hydroxyl group, rendering it soluble in organic solvents
like ethanol and ether with limited solubility in water.[1]

Table 1: Physicochemical Properties of 2-(2-Methoxyphenyl)ethanol

Property Value Reference
CAS Number 7417-18-7 [2][3]
Molecular Formula CoH1202 [2][3]
Molecular Weight 152.19 g/mol [2]
Appearance Colorless to pale yellow liquid [1]

IUPAC Name 2-(2-methoxyphenyl)ethanol [2]

The primary utility of the parent compound lies in its role as a versatile intermediate in organic
synthesis, particularly for pharmaceuticals and fragrances.[1] The reactive hydroxyl group and
the activatable phenyl ring serve as strategic points for chemical modification to generate a
library of derivatives with tailored biological activities.

Synthetic Strategies for Derivatization

The generation of 2-(2-methoxyphenyl)ethanol derivatives is pivotal for enhancing or
modifying its intrinsic biological properties. Synthetic modifications typically target the terminal
hydroxyl group or the aromatic ring. A common and effective strategy involves the conversion
of the alcohol to an amine, which can then participate in coupling reactions to introduce diverse
functionalities. This approach is exemplified in the synthesis of precursors for significant
pharmaceutical agents.

Workflow for Synthesis of a Phenoxyethylamine
Derivative

The following diagram illustrates a generalized workflow for converting 2-(2-
methoxyphenyl)ethanol into a more complex derivative, a key step in building
pharmacologically active molecules.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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